Cas no 1261901-27-2 (4-Bromo-N-ethyl-5-fluoro-2-nitroaniline)

4-Bromo-N-ethyl-5-fluoro-2-nitroaniline structure
1261901-27-2 structure
Product Name:4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
CAS No:1261901-27-2
MF:C8H8BrFN2O2
MW:263.063724517822
MDL:MFCD18311822
CID:1025168
PubChem ID:53216243
Update Time:2025-04-20

4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
    • 1261901-27-2
    • DTXSID00681499
    • MFCD18311822
    • CS-0211219
    • A889585
    • DB-367625
    • Benzenamine, 4-bromo-N-ethyl-5-fluoro-2-nitro-
    • BS-20161
    • AKOS015157189
    • MDL： MFCD18311822
    • Inchi： 1S/C8H8BrFN2O2/c1-2-11-7-4-6(10)5(9)3-8(7)12(13)14/h3-4,11H,2H2,1H3
    • InChI Key： PVLLDACXHGOJBU-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])NCC)F

Computed Properties

  • Exact Mass: 261.97500
  • Monoisotopic Mass: 261.97532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.85000
  • LogP: 3.52440

4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-N-ethyl-5-fluoro-2-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019148086-25g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2 95%
25g
 451.44 USD 2021-06-15
TRC
B545870-10mg
4-Bromo-n-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2
10mg
 $ 50.00 2022-06-07
TRC
B545870-50mg
4-Bromo-n-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2
50mg
 $ 65.00 2022-06-07
TRC
B545870-100mg
4-Bromo-n-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2
100mg
 $ 80.00 2022-06-07
abcr
AB308991-1 g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline; 96%
 1261901-27-2
1g
 €144.00 2023-04-26
abcr
AB308991-5 g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline; 96%
 1261901-27-2
5g
 €348.00 2023-04-26
abcr
AB308991-25 g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline; 96%
 1261901-27-2
25g
 €858.00 2023-04-26
Fluorochem
212346-1g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2 95%
1g
 ￡76.00 2022-03-01
Fluorochem
212346-5g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2 95%
5g
 ￡225.00 2022-03-01
Fluorochem
212346-25g
4-Bromo-N-ethyl-5-fluoro-2-nitroaniline
 1261901-27-2 95%
25g
 ￡600.00 2022-03-01

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